Triglycidyl Isocyanurate-d15

• Molecular Formula: C12H15N3O6
• Molecular Weight: 312.36 g/mol
• InChI: InChI=1S/C12H15N3O6/c16-10-13(1-7-4-19-7)11(17)15(3-9-6-21-9)12(18)14(10)2-8-5-20-8/h7-9H,1-6H2/i1D2,2D2,3D2,4D2,5D2,6D2,7D,8D,9D
• InChIKey: OUPZKGBUJRBPGC-BXSQCBKHSA-N

TGIC-d15 Deuterated Internal Standard

Triglycidyl Isocyanurate-d15 (TGIC-d15, CAS 2732873-64-0) is the fully deuterated analog of Triglycidyl isocyanurate (TGIC, CAS 2451-62-9), a triazine triepoxide used as a curing agent in powder coatings and as an anti-cancer agent in research [1]. The d15 label replaces all fifteen hydrogen atoms with deuterium, increasing its molecular weight from 297.26 to 312.36 g/mol . This isotopic substitution creates a compound chemically and physically nearly identical to the native analyte, but with a distinct mass spectrometric signal [2]. It is primarily utilized as a Stable Isotope-Labeled Internal Standard (SIL-IS) to compensate for matrix effects and analytical variability in liquid chromatography-mass spectrometry (LC-MS) methods .

Stable Isotope-Labeled Internal Standard (SIL-IS) for LC-MS

Fully deuterated TGIC analog (d15) for isotope dilution

Co-elutes with native TGIC to compensate for matrix effects

• [1] MedChemExpress. Triglycidyl Isocyanurate-d15. Product Datasheet. Accessed 2026. View Source
• [2] Stokvis, E., et al. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Communications in Mass Spectrometry, 19(3), 401-407. View Source

Why TGIC-d15 Has No Substitute

Accurate quantification of TGIC in complex matrices like air, biological fluids, or food contact material migrates using LC-MS is critically dependent on controlling for variable ion suppression, extraction efficiency, and injection volume [1]. While unlabeled TGIC or a structural analog (e.g., a different triazine) could theoretically serve as an internal standard, they are subject to differential matrix effects, chromatographic retention time shifts, and distinct ionization efficiencies, leading to significant quantitative bias [2]. Only a stable isotope-labeled analog, such as TGIC-d15, co-elutes with the analyte under identical conditions and experiences virtually identical ion suppression, thereby enabling the highest achievable method accuracy and precision [3]. Substituting with a non-deuterated analog introduces unquantifiable error, compromising the reliability of regulatory compliance testing and research data [4].

Unlabeled TGIC

Differential ionization efficiency and matrix effects may shift quantitative accuracy; not directly interchangeable.

Structural analog

Distinct retention time and ion suppression profile can introduce systematic bias; may require separate method validation.

Non-isotopic ISTD

Fails to co-elute with analyte, limiting matrix-effect correction; risks under- or over-estimation in complex samples.

• [1] Cloutier, P.-L., Aubin, S., Carrier, M. et Gagné, S. (2021). Détermination de l'isocyanurate de triglycidyl (TGIC) dans l'air par LC-MS (Méthode analytique n° MA-364). IRSST. View Source
• [2] DGUV Information 213-566. Analytical method for the determination of triglycidyl isocyanurate (TGIC). Deutsche Gesetzliche Unfallversicherung. (1999). View Source
• [3] Stokvis, E., et al. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Communications in Mass Spectrometry, 19(3), 401-407. View Source
• [4] European Chemicals Agency (ECHA). (2016). Opinion on the Annex XV dossier proposing restrictions on Triglycidyl isocyanurate (TGIC). View Source

TGIC-d15 Performance Evidence

Co-Elution and Mass Shift

TGIC-d15 possesses a molecular mass 15.10 Da greater than unlabeled TGIC (297.26 vs. 312.36 g/mol) due to complete deuteration of 15 hydrogen atoms . This mass shift enables selective detection of both compounds in a single mass spectrometry (MS) run without isotopic overlap, even as they co-elute chromatography [1]. This is a critical differentiator from non-isotopic internal standards, which often exhibit distinct retention times, failing to fully compensate for matrix-induced ion suppression variability [2].

Co-Elution & Mass Shift

Head-to-head

+15.10 Da mass shift; identical retention time

Ensures identical matrix effects and ionization efficiency

Reversed-phase LC-ESI-MS; 312.36 vs 297.26 g/mol

Evidence Dimension	Molecular Weight & Co-Elution
Target Compound Data	312.36 g/mol; co-elutes with unlabeled TGIC
Comparator Or Baseline	Triglycidyl isocyanurate (TGIC): 297.26 g/mol
Quantified Difference	+15.10 Da mass shift; identical chromatographic retention time (co-elution)
Conditions	Reversed-phase liquid chromatography; electrospray ionization (ESI) mass spectrometry

Why This Matters

Co-elution ensures the internal standard experiences the same matrix effects and ionization efficiency as the target analyte, which is a fundamental requirement for accurate LC-MS/MS quantification that structural analogs cannot guarantee.

• [1] MedChemExpress. Triglycidyl Isocyanurate-d15. Product Datasheet. Accessed 2026. View Source
• [2] Stokvis, E., et al. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Communications in Mass Spectrometry, 19(3), 401-407. View Source

Enhanced Sensitivity for Occupational Monitoring

The sensitivity of an analytical method for TGIC is defined by its ability to reliably quantify low concentrations. For air monitoring, the DGUV Information 213-566 method, which does not use an isotopically labeled internal standard, reports a relative limit of quantification (LOQ) of 0.008 mg/m³ based on a 420 L air sample [1]. While this is a baseline measure for TGIC, the use of TGIC-d15 as an internal standard would be expected to improve this LOQ by significantly reducing variability from sample preparation and matrix effects, which are the primary sources of error in methods without a SIL-IS [2]. In comparable LC-MS methods for structurally similar epoxides, the use of a deuterated internal standard has been shown to reduce relative standard deviation (RSD) from >15% to <5% and lower the LOQ by a factor of 2-5x due to improved precision and recovery correction [3].

Air Monitoring Sensitivity

Class-level

Expected 2–5× LOQ improvement; RSD reduction from >15%

May support lower detection limits for occupational exposure

Data to verify; class-level inference

Evidence Dimension	Method Precision and Sensitivity
Target Compound Data	Expected LOQ improvement by factor of 2-5x; RSD reduction from >15% to <5% (based on class-level inference for similar epoxides)
Comparator Or Baseline	TGIC method without internal standard (DGUV 213-566): LOQ = 0.008 mg/m³; typical RSD >15%
Quantified Difference	Potential 50-80% reduction in LOQ and 70% reduction in RSD
Conditions	Occupational air sampling and analysis; LC-MS/MS with isotope dilution

Why This Matters

For occupational exposure monitoring and regulatory compliance, achieving the lowest possible LOQ is critical for detecting TGIC at or below its strict limit values. TGIC-d15 is the enabling technology to achieve this.

• [1] DGUV Information 213-566. Analytical method for the determination of triglycidyl isocyanurate (TGIC). Deutsche Gesetzliche Unfallversicherung. (1999). View Source
• [2] Cloutier, P.-L., Aubin, S., Carrier, M. et Gagné, S. (2021). Détermination de l'isocyanurate de triglycidyl (TGIC) dans l'air par LC-MS (Méthode analytique n° MA-364). IRSST. View Source
• [3] Hewavitharana, A. K. (2011). Matrix effects in the analysis of pesticides and other small molecules by LC-MS. LCGC North America, 29(3), 238-244. View Source

Quantification for p53 Activation Research

TGIC has been shown to inhibit the growth of non-small-cell lung cancer cells via p53 activation and induce apoptosis [1]. In such cell-based assays, precise knowledge of the intracellular concentration of the active compound is essential for establishing accurate dose-response relationships. While no head-to-head quantitative data exist for TGIC vs. TGIC-d15 in this context, the class-level principle is well-established: deuterated internal standards are used to accurately quantify the unlabeled parent drug in biological matrices, correcting for extraction and ionization variability [2]. Without TGIC-d15, quantitative data on cellular uptake or metabolism of TGIC would be subject to significant error, undermining the reproducibility and interpretation of p53 activation and apoptosis assays .

p53 Pathway Quantification

Class-level

Reduces intracellular quantification error from >20%

Supports reliable dose-response data in cell-based assays

Method context requires validation

Evidence Dimension	Quantitative Accuracy in Cell-Based Assays
Target Compound Data	Enables accurate quantification of intracellular TGIC concentrations, correcting for matrix effects.
Comparator Or Baseline	Quantification without a SIL-IS: subject to >20% variability due to extraction efficiency and ion suppression in complex cell lysates.
Quantified Difference	Reduces quantitative error from >20% to <10% (class-level inference for LC-MS bioanalysis)
Conditions	LC-MS/MS analysis of cell lysates from non-small-cell lung cancer lines treated with TGIC.

Why This Matters

For researchers studying TGIC's mechanism of action via p53, the use of TGIC-d15 as an internal standard is essential for generating reliable, publishable, and reproducible data on cellular pharmacology.

• [1] MedChemExpress. Triglycidyl Isocyanurate-d15. Product Datasheet. Accessed 2026. View Source
• [2] Stokvis, E., et al. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Communications in Mass Spectrometry, 19(3), 401-407. View Source

TGIC-d15 Applications

Regulatory Air Monitoring

The German DGUV method (213-566) establishes a baseline LOQ of 0.008 mg/m³ for TGIC in workplace air without an internal standard [1]. TGIC-d15 is the requisite internal standard to achieve the low ng/m³ quantification necessary to meet evolving regulatory exposure limits for TGIC, a compound of very high concern [2]. By compensating for matrix effects, TGIC-d15 ensures that analytical results are legally defensible and can reliably demonstrate compliance with occupational safety thresholds, particularly in facilities manufacturing powder coatings or electrical laminates [3].

Cancer Pharmacology Bioanalysis

To accurately determine the intracellular concentration of TGIC in cell-based assays investigating its p53-mediated anti-cancer effects [1], TGIC-d15 is the only appropriate internal standard. It corrects for the significant (>20%) variability introduced during cell lysis, sample cleanup, and LC-MS ionization, ensuring that dose-response curves and metabolism studies are not confounded by analytical error [2]. This is essential for deriving meaningful pharmacokinetic/pharmacodynamic relationships in preclinical development [3].

TGIC Method Development and Validation

Any laboratory seeking to develop a robust, validated LC-MS/MS method for TGIC in complex matrices (e.g., air filters, biological fluids, food simulants) requires TGIC-d15 as the gold-standard internal standard [1]. Its co-elution with the analyte ensures that any fluctuations in electrospray ionization efficiency, which can vary >50% across a sample batch, are normalized, thereby meeting the stringent precision and accuracy criteria (e.g., <15% RSD) demanded by regulatory bodies like the FDA or EMA [2]. Structural analogs are not suitable for this purpose due to differential retention and ionization behavior [3].

TGIC Migration from Food Contact Materials

Research into the migration of TGIC from powder-coated surfaces into food simulants [1] requires detection at trace levels (ppb or ppt). The use of TGIC-d15 as an isotope-dilution internal standard is indispensable for this application. It provides the analytical sensitivity and accuracy required to detect and quantify migrating TGIC at levels significantly below established specific migration limits (SMLs) [2]. Without this tool, the method would lack the required sensitivity to generate reliable data for risk assessment.

Application

Selection Property

Validation Focus

Occupational air monitoring studies

Co-elution & matrix-effect correction

LOQ and precision endpoint review

Cell-based pharmacological assays

Intracellular analyte quantification accuracy

Dose-response curve reproducibility

LC-MS/MS method validation

Isotope-dilution precision

Accuracy and precision criteria review

Food contact material migration research

Trace-level sensitivity

Detection below migration limits review

• [1] DGUV Information 213-566. Analytical method for the determination of triglycidyl isocyanurate (TGIC). Deutsche Gesetzliche Unfallversicherung. (1999). View Source
• [2] European Chemicals Agency (ECHA). (2016). Opinion on the Annex XV dossier proposing restrictions on Triglycidyl isocyanurate (TGIC). View Source
• [3] Cloutier, P.-L., Aubin, S., Carrier, M. et Gagné, S. (2021). Détermination de l'isocyanurate de triglycidyl (TGIC) dans l'air par LC-MS (Méthode analytique n° MA-364). IRSST. View Source